Cas no 7596-64-7 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 6-oxo-1H-pyridine-2,3-dicarboxylic acid
- 6-Hydroxychinolinsaeure
- 6-Hydroxy-pyridin-2,3-dicarbonsaeure
- 6-hydroxypyridine-2,3-dicarboxylic acid
- 6-hydroxy-pyridine-2,3-dicarboxylic acid
- 6-hydroxyquinolinic acid
- AC1L88VS
- CTK2H9307
- NSC407242
- SureCN1520617
- DTXSID40324616
- NSC-407242
- SCHEMBL1520617
- 7596-64-7
-
-
- Inchi: 1S/C7H5NO5/c9-4-2-1-3(6(10)11)5(8-4)7(12)13/h1-2H,(H,8,9)(H,10,11)(H,12,13)
- InChI Key: ZFPMYAUSXJJFFE-UHFFFAOYSA-N
- SMILES: O=C1C=CC(C(=O)O)=C(C(=O)O)N1
Computed Properties
- Exact Mass: 183.01675
- Monoisotopic Mass: 183.01677226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.7
- LogP: -0.22870
Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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